Cas no 866768-15-2 (3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid)

• Product Name: 3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid
• CAS No: 866768-15-2
• MF: C₁₃H₁₅ClO₆
• MW: 302.707603693008
• MDL: MFCD06196588
• CID: 3060054
• PubChem ID: 19588684
• Update Time: 2025-09-22

3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid
• 866768-15-2
• RJB76815
• 3-chloro-5-ethoxy-4-[(ethoxycarbonyl)methoxy]benzoic acid
• EN300-230588
• AKOS000313154
• CS-0240922
• STK350680

• MDL： MFCD06196588
• Inchi： 1S/C13H15ClO6/c1-3-18-10-6-8(13(16)17)5-9(14)12(10)20-7-11(15)19-4-2/h5-6H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key： LRZLGUZVDHSWNM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1OCC(=O)OCC)OCC

Computed Properties

• Exact Mass: 302.0557159Da
• Monoisotopic Mass: 302.0557159Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives